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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B010061 Get Quote

Disperse Yellow 54: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Disperse Yellow 54 (C.I. 47020), a

quinoline-based dye. The document covers its core chemical identity, physicochemical

properties, synthesis, and relevant experimental protocols, tailored for a scientific audience.

Core Chemical Identity and Properties
Disperse Yellow 54 is a synthetic textile dye belonging to the quinophthalone class. Its

chemical name is 2-(3-hydroxyquinolin-2-yl)indene-1,3-dione.

The primary and most widely recognized Chemical Abstracts Service (CAS) Registry Number

for Disperse Yellow 54 is 12223-85-7[1][2]. Other CAS numbers, such as 7576-65-0 and

75216-45-4, are also occasionally associated with this dye, sometimes in the context of its

synonym, Solvent Yellow 114, or by specific suppliers.

The chemical structure is depicted below:
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Figure 1: Chemical Structure of Disperse Yellow 54

Physicochemical & Computational Data
The key properties of Disperse Yellow 54 are summarized in the table below for quick

reference.
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Property Value Reference(s)

CAS Number 12223-85-7 [1][2]

C.I. Name Disperse Yellow 54, 47020 [1]

Molecular Formula C₁₈H₁₁NO₃ [1][3]

Molecular Weight 289.29 g/mol [1][3]

Appearance Yellow to brown powder [1]

Melting Point 265 °C

Boiling Point 502 °C at 760 mmHg

Density ~1.435 g/cm³

Canonical SMILES

C1=CC=C2C(=C1)C=C(C(=N2

)C3C(=O)C4=CC=CC=C4C3=

O)O

InChIKey
FDTLQXNAPKJJAM-

UHFFFAOYSA-N
[3]

Topological Polar Surface Area 67.3 Å² [3]

XLogP3-AA 3.0 [3]

Hydrogen Bond Acceptors 4 [3]

Experimental Protocols & Methodologies
This section details key experimental procedures relevant to the synthesis and analysis of

Disperse Yellow 54.

Synthesis of Disperse Yellow 54
The industrial synthesis of Disperse Yellow 54 is achieved through the condensation of 2-

methylquinolin-3-ol with phthalic anhydride[1].

Protocol:
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Reactant Preparation: Equimolar amounts of 2-methylquinolin-3-ol and phthalic anhydride

are prepared.

Condensation Reaction: The reactants are heated together, typically in the absence of a

solvent or in a high-boiling inert solvent. The reaction involves the nucleophilic attack of the

methyl group of 2-methylquinolin-3-ol (after activation) on the carbonyl carbon of phthalic

anhydride, followed by cyclization and dehydration.

Work-up and Purification: After the reaction is complete, the crude product is cooled and

isolated. Purification can be achieved by recrystallization from a suitable solvent, such as

pyridine or a high-boiling organic solvent, to yield the final yellow dye powder[1].
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Reactants

Process Product Purification Final Product

2-Methylquinolin-3-ol

Condensation
(Heating)

Phthalic Anhydride

Disperse Yellow 54
(Crude) Recrystallization Pure Disperse Yellow 54
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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